Cas no 1396559-49-1 (methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1396559-49-1
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 5941272
• PubChem ID: 71794184
• Update Time: 2025-06-12

methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 1-(4-pyrimidin-2-ylpiperazine-1-carbonyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• F6249-0312
• methyl 1-(4-(pyrimidin-2-yl)piperazine-1-carbonyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• AKOS024544640
• VU0541245-1
• 1396559-49-1
• methyl 1-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C20H23N5O3/c1-28-20(27)25-10-7-15-5-2-3-6-16(15)17(25)18(26)23-11-13-24(14-12-23)19-21-8-4-9-22-19/h2-6,8-9,17H,7,10-14H2,1H3
• InChI Key： DKQZKZNJINVALA-UHFFFAOYSA-N
• SMILES： C1(C(N2CCN(C3=NC=CC=N3)CC2)=O)C2=C(C=CC=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 381.18008961g/mol
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1396559-49-1)

Methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

This compound, identified by its CAS number 1396559-49-1, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure is a complex interplay of heterocyclic rings and functional groups, making it a promising candidate for further research and development in medicinal applications.

The core structure of Methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate incorporates a pyrimidine moiety and a piperazine ring, which are both well-documented for their biological activity. The tetrahydroisoquinoline component adds another layer of complexity, suggesting potential interactions with various biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The combination of the piperazine and tetrahydroisoquinoline moieties in this compound hints at potential applications in the treatment of neurological disorders. Specifically, these structural elements are known to interact with serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions.

Recent studies have highlighted the importance of pyrimidine-based compounds in drug discovery. The presence of the pyrimidin-2-yl group in Methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate suggests that it may exhibit similar properties. These compounds have shown promise in various therapeutic areas, including antiviral and anticancer applications.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the carbonyl group at the piperazine ring and the esterification at the tetrahydroisoquinoline ring are critical steps that determine the final properties of the molecule. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

Evaluation of Methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been conducted both in vitro and in vivo. In vitro studies have focused on its interaction with various enzymes and receptors relevant to neurological disorders. Preliminary results indicate that the compound exhibits moderate affinity for serotonin receptors, suggesting potential as an agonist or antagonist depending on the specific receptor subtype.

In vivo studies have provided further insights into the pharmacological profile of this compound. Animal models have shown that Methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate can modulate behaviors associated with mood and cognition. These findings align with the structural features that suggest interaction with neurotransmitter systems.

The potential therapeutic applications of Methyl 1-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are broad and multifaceted. Beyond its implications for neurological disorders, this compound may also have applications in treating conditions related to neurotransmitter imbalances. For instance, its ability to interact with serotonin receptors could make it useful in managing symptoms associated with depression and anxiety.

The development of new drugs often involves a rigorous process of optimization to enhance efficacy while minimizing side effects. Future research on Methyl 1-4-(pyrimidin-2-yl strong>)< strong>piperazine - 1 - carbonyl - 1 , 2 , 3 , 4 - tetrahydroisoquinoline - 2 - carboxylate will focus on refining its chemical structure to improve its pharmacokinetic properties. This includes optimizing solubility, bioavailability, and metabolic stability.

The integration of computational methods into drug discovery has significantly accelerated the development process. Molecular modeling and virtual screening techniques have been instrumental in predicting the binding affinity and interaction patterns of Methyl 1 - 4 - (< strong > pyrimidin - 2 - yl strong >) - (< strong > piperazine - 1 - carbonyl strong >) - 1 , 2 , 3 , 4 - tetrahydroisoquinoline - 2 - carboxylate with biological targets. These computational approaches have helped researchers identify promising candidates for further experimental validation.

The role of collaboration in pharmaceutical research cannot be overstated. The development of Methyl 1 - 4 - (< strong > pyrimidin - 2 - yl strong >) - (< strong > piperazine - 1 - carbonyl strong >) - 1 , 2 , 3 , 4 - tetrahydroisoquinoline - 2 - carboxylate is a testament to the power of interdisciplinary teamwork involving chemists、biologists、pharmacologists，and computer scientists. Such collaborations ensure that research is comprehensive， covering both chemical synthesis and biological evaluation.

In conclusion，Methyl 1 - 4 - (< strong > pyrimidin - 2 yl strong >) (< strong > piperazine strong >) − carbonyl strong >− tetrahydroisoquinoline strong > p > is a compound with significant potential in pharmaceutical applications。 Its unique structural features， combined with promising preliminary results from both in vitro and in vivo studies， make it a valuable candidate for further exploration。 As research continues，this compound may contribute to advancements in treating neurological disorders and other conditions related to neurotransmitter systems。